Cas no 75658-86-5 (3-Oxabicyclo[3.1.0]hexan-2-one, (1S,5R)-)

• Product Name: 3-Oxabicyclo[3.1.0]hexan-2-one, (1S,5R)-
• CAS No: 75658-86-5
• MF: C₅H₆O₂
• MW: 98.0999417304993
• CID: 539197
• PubChem ID: 11423562
• Update Time: 2025-11-02

3-Oxabicyclo[3.1.0]hexan-2-one, (1S,5R)- Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[3.1.0]hexan-2-one, (1S,5R)-
• 75658-86-5
• (1S,5R)-3-Oxabicyclo[3.1.0]hexan-2-one
• RAC-(1R,5S)-3-OXABICYCLO[3.1.0]HEXAN-2-ONE
• EN300-7464352
• DTXSID30465320

• Inchi： 1S/C5H6O2/c6-5-4-1-3(4)2-7-5/h3-4H,1-2H2/t3-,4-/m0/s1
• InChI Key： PNEPXIIVGHYESL-IMJSIDKUSA-N
• SMILES： O1C([C@H]2C[C@H]2C1)=O

Computed Properties

• Exact Mass: 98.036779430g/mol
• Monoisotopic Mass: 98.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones

Additional information on 3-Oxabicyclo[3.1.0]hexan-2-one, (1S,5R)-

3-Oxabicyclo[3.1.0]hexan-2-one, (1S,5R)-: A Versatile Building Block in Medicinal Chemistry

3-Oxabicyclo[3.1.0]hexan-2-one, (1S,5R)- is a highly functionalized heterocyclic compound with a unique bicyclic structure that has garnered significant attention in medicinal chemistry and pharmaceutical research. This compound, characterized by its CAS No. 75658-86-5, serves as a critical intermediate in the synthesis of various bioactive molecules. The molecule's stereochemistry, defined by the (1S,5R) configuration, plays a pivotal role in determining its pharmacological properties and biological activity.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 3-Oxabicyclo[3.1.0]hexan-2-one, (1S,5R)- through catalytic asymmetric reactions, highlighting its potential as a chiral scaffold in drug development. A 2023 study published in Organic Letters demonstrated the utility of this compound in the synthesis of novel antifungal agents, leveraging its stereochemical control to achieve high enantioselectivity in target molecules.

The 3-Oxabicyclo[3.1.0]hexan-2-one core is particularly attractive for its ability to undergo diverse chemical transformations, including ring-opening reactions, nucleophilic substitutions, and oxidative cyclizations. These reactions are often facilitated by the presence of the oxabicyclic ring system, which provides both structural rigidity and functional versatility. In 2022, researchers at the University of Tokyo reported the application of this compound in the development of a new class of kinase inhibitors, showcasing its adaptability in drug design.

One of the key advantages of 3-Oxabicyclo[3.1.0]hexan-2-one, (1S,5R)- is its compatibility with a wide range of functional groups, enabling the incorporation of pharmacophoric elements such as hydroxyl, amino, and carboxyl groups. This flexibility has been exploited in the synthesis of compounds targeting neurodegenerative diseases, as highlighted in a 2023 review article in Journal of Medicinal Chemistry. The ability to fine-tune the molecular architecture through functional group modifications underscores its importance in medicinal chemistry.

Structural analysis of 3-Oxabicyclo[3.1.0]hexan-2-one reveals a strained bicyclic system with a six-membered ring containing an oxygen atom. This structural feature contributes to the molecule's reactivity and makes it a valuable tool for the design of complex molecules with tailored biological activities. The (1S,5R) configuration further enhances its utility by allowing precise control over stereochemical outcomes in synthetic pathways.

Recent studies have also explored the application of 3-Oxabicyclo[3.1.0]hexan-2-one, (1S,5R)- in the development of small molecule inhibitors for therapeutic targets such as protein kinases and G protein-coupled receptors (GPCRs). A 2023 preclinical study published in ACS Chemical Biology demonstrated the potential of this compound in modulating signaling pathways associated with cancer progression, emphasizing its relevance in oncology research.

The synthesis of 3-Oxabicyclo[3.1.0]hexan-2-one, (1S,5R)- often involves multi-step processes that require careful optimization of reaction conditions. A 2024 paper in Advanced Synthesis & Catalysis described an efficient asymmetric synthesis route using a chiral catalyst, which significantly improved the yield and enantiomeric purity of the target compound. This development has streamlined its production for pharmaceutical applications.

Applications of 3-Oxabicyclo[3.1.0]hexan-2-one extend beyond traditional pharmaceuticals, with emerging research exploring its use in the development of agrochemicals and materials science. For instance, a 2023 study in Green Chemistry highlighted its potential as a building block for environmentally friendly pesticides, leveraging its reactivity to create sustainable chemical solutions.

From a synthetic perspective, the 3-Oxabicyclo[3.1.0]hexan-2-one framework is often used as a template for the design of complex molecules with multiple stereocenters. This has been particularly useful in the synthesis of bioactive compounds with intricate stereochemical requirements, as demonstrated in a 2022 article in Nature Communications.

Recent advancements in computational chemistry have further enhanced the understanding of 3-Oxabicyclo[3.1.0]hexan-2-one, (1S,5R)-'s reactivity and its role in drug discovery. Molecular modeling studies have provided insights into the preferred reaction pathways and the influence of stereochemistry on biological activity, guiding the rational design of new compounds.

As research continues to uncover new applications for 3-Oxabicyclo[3.1.0]hexan-2-one, (1S,5R)-, its importance in medicinal chemistry is becoming increasingly evident. The compound's unique structure, combined with its synthetic versatility and stereochemical control, positions it as a valuable scaffold for the development of novel therapeutics across various disease indications.

In conclusion, the 3-Oxabicyclo[3.1.0]hexan-2-one system, particularly in its (1S,5R) configuration, represents a significant advancement in the field of medicinal chemistry. Its ability to serve as a versatile building block for the synthesis of bioactive molecules has been demonstrated through numerous studies, highlighting its potential in drug discovery and development. As new synthetic methodologies and applications continue to emerge, the importance of this compound is likely to grow further in the years to come.